Cas no 418805-51-3 (3-(1H-1,2,4-Triazol-1-yl)-1-adamantanecarboxylic Acid)

• Product Name: 3-(1H-1,2,4-Triazol-1-yl)-1-adamantanecarboxylic Acid
• CAS No: 418805-51-3
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD03108607
• CID: 1079706
• PubChem ID: 2856977
• Update Time: 2025-04-20

3-(1H-1,2,4-Triazol-1-yl)-1-adamantanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,4-Triazol-1-yl)adamantane-1-carboxylic acid
• 3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxylic acid
• 3-[1,2,4]Triazol-1-yl-adamantane-1-carboxylic acid
• AC1MEL1K
• AG-670
• CTK4I5390
• MolPort-002-023-516
• SBB011895
• CS-0236653
• 3-(1,2,4-triazol-1-yl)adamantane-1-carboxylic acid
• G28092
• AKOS000302260
• (1R,3s,5r,7s)-3-(1h-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid
• EN300-1721674
• 418805-51-3
• AG-670/31906044
• DTXSID30386268
• AKOS022184426
• 3-(1H-1,2,4-Triazol-1-yl)adamantane-1-carboxylicacid
• MFCD03108607
• 3-(1H-1,2,4-Triazol-1-yl)-1-adamantanecarboxylic Acid

• MDL： MFCD03108607
• Inchi： 1S/C13H17N3O2/c17-11(18)12-2-9-1-10(3-12)5-13(4-9,6-12)16-8-14-7-15-16/h7-10H,1-6H2,(H,17,18)
• InChI Key： NTUMBFHGMUZUBG-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)CC(C3)(C2)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 247.132
• Monoisotopic Mass: 247.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 455°C at 760 mmHg
• Flash Point: 229°C
• Refractive Index: 1.792

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles